Cas no 2171229-87-9 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid
• CAS No: 2171229-87-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6099784
• PubChem ID: 165959875
• Update Time: 2025-06-28

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid
• 2171229-87-9
• EN300-1519575
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hexanamido]acetic acid

• Inchi： 1S/C25H30N2O6/c1-2-3-12-22(24(31)27(13-14-28)15-23(29)30)26-25(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22,28H,2-3,12-16H2,1H3,(H,26,32)(H,29,30)/t22-/m0/s1
• InChI Key： JMFCGKBLLHIGGZ-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CCO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid

Comprehensive Overview of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS No. 2171229-87-9)

In the realm of peptide synthesis and pharmaceutical research, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS No. 2171229-87-9) has emerged as a critical intermediate. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology. Its unique structure, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a hydroxyethyl side chain, makes it indispensable for constructing complex peptides with high precision.

The growing interest in peptide-based therapeutics has propelled the demand for specialized building blocks like CAS No. 2171229-87-9. Researchers are particularly drawn to its compatibility with automated synthesizers and its ability to facilitate the production of biologically active peptides. Recent studies highlight its utility in developing treatments for metabolic disorders, neurodegenerative diseases, and even anticancer peptides, aligning with the current focus on personalized medicine and targeted therapies.

From a chemical perspective, the Fmoc group in this compound ensures selective deprotection under mild basic conditions, minimizing side reactions—a feature highly valued in green chemistry initiatives. The hydroxyethyl moiety further enhances solubility in polar solvents, addressing common challenges in peptide purification. These attributes have sparked discussions in forums like ResearchGate and PubMed, where scientists debate optimal synthesis protocols for Fmoc-amino acid derivatives.

Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the purity of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid, with industry standards demanding ≥95% purity for pharmaceutical applications. The compound’s stability under nitrogen atmosphere has also made it a subject of storage optimization studies, particularly among CDMO (Contract Development and Manufacturing Organization) providers.

Beyond traditional peptide synthesis, CAS No. 2171229-87-9 is gaining traction in click chemistry applications. Its reactive carboxyl and amino groups enable conjugation with biomolecules like antibodies or nanoparticles—an area exploding with interest due to advancements in ADC (Antibody-Drug Conjugate) technology. This versatility positions the compound at the intersection of bioconjugation and drug delivery systems, topics trending in ACS (American Chemical Society) publications.

Quality control remains paramount when working with this Fmoc-amino acid derivative. Leading suppliers now provide comprehensive COA (Certificate of Analysis) documentation, including chiral purity verification to ensure the (2S) configuration is preserved—a crucial factor for maintaining biological activity in final peptide products. Such rigor reflects the compound’s importance in GMP-compliant manufacturing environments.

The future of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid appears intertwined with innovations in continuous flow chemistry and machine learning-assisted synthesis. Early adopters are exploring its use in microreactor systems to achieve higher yields with reduced waste, answering the call for more sustainable pharmaceutical production. As peptide drugs continue to dominate clinical pipelines (with over 60 in active trials as of 2023), this compound’s strategic significance will only amplify.